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Compound of Interest

Compound Name: Spinetoram J

Cat. No.: B070859

Spinetoram J, a key active ingredient in spinosyn-based insecticides, demonstrates significant
efficacy in controlling major agricultural pests that have developed resistance to other chemical
classes. This guide provides a comparative analysis of Spinetoram J's performance,
supported by experimental data, to assist researchers and pest management professionals in
making informed decisions.

Spinetoram belongs to the IRAC (Insecticide Resistance Action Committee) Group 5, acting as
an allosteric modulator of nicotinic acetylcholine receptors (nAChRs).[1] This distinct mode of
action makes it a valuable tool in resistance management programs, as it shows limited to no
cross-resistance with other commonly used insecticide groups such as pyrethroids,
organophosphates, diamides, and neonicotinoids.[1]

Comparative Efficacy of Spinetoram J

Spinetoram J has proven effective against a range of economically important pests that are
resistant to other insecticides. Below are comparative data from various studies.

Diamondback Moth (Plutella xylostella)

The diamondback moth is notorious for rapidly developing resistance to insecticides. Studies
have shown that Spinetoram maintains high toxicity against P. xylostella populations resistant
to multiple insecticide classes. For instance, field populations from Central China that exhibited
high resistance to beta-cypermethrin (a pyrethroid), Bt, and chlorfluazuron, remained
susceptible to spinetoram, with resistance ratios ranging from only 0.88 to 2.35.[2]
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Resistance Ratio (RR)

Insecticide Chemical Class Range in Resistant P.
xylostella Populations[2]

Spinetoram Spinosyn 0.88-2.35

Beta-cypermethrin Pyrethroid 69.76 - 335.76

Chlorantraniliprole Diamide 1.19-14.26

Spinosad Spinosyn 5.89-21.45

Indoxacarb Oxadiazine 4.01 - 34.45

Abamectin Avermectin 23.88 - 95.15

A study on a spinetoram-resistant population of P. xylostella that was selected in a lab for 16
generations showed a high resistance ratio of 174.06-fold.[3] However, even in this highly
resistant strain, the application of Bacillus thuringiensis subsp. kurstaki and Beauveria
bassiana in combination with spinetoram resulted in a synergistic effect.[3]

Fall Armyworm (Spodoptera frugiperda)

The fall armyworm is another pest with widespread insecticide resistance. Research on a
spinetoram-resistant strain of S. frugiperda revealed a high resistance ratio of 1844-fold
compared to a susceptible strain.[4] This study also confirmed significant cross-resistance with
spinosad (1196-fold resistance ratio).[4] Despite this, in field trials comparing various
insecticides, spinetoram consistently demonstrated superior performance. In one study,
spinetoram 11.7% SC provided the highest larval reduction and grain yield in maize,
outperforming chlorantraniliprole.[5] Another field evaluation showed that spinetoram-treated
plots had the lowest larval population and leaf damage 7 days after treatment.[6]
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LC50 (pg/mL) in

Spinetoram- Resistance Ratio
Resistant (SPT-R) (RR)[4]

S. frugiperda[4]

LC50 (ug/mL) in
Insecticide Susceptible (SUS)
S. frugiperda[4]

Spinetoram 0.63 1170.96 1844

1196 (cross-

Spinosad Not provided Not provided )
resistance)

Western Flower Thrips (Frankliniella occidentalis)

Western flower thrips have developed resistance to numerous insecticides. However,
spinetoram has shown to be a highly effective control agent. A study on a resistant population
from Western Australia reported resistance ratios of 19-fold at the LC50 level and 77-fold at the
LC99.9 level.[7] Further research on populations from Victoria and Queensland, Australia,
found resistance factors ranging from 5.6 to 55.7-fold.[8] Despite the emergence of resistance,
spinetoram is still considered a crucial tool for thrips management.[9]

Population Origin LC50 (mg/L)[8] Resistance Factor (RF)[8]
Susceptible Reference Not provided
Victoria, Australia Not provided 5.6
Queensland, Australia )

) Not provided 55.7
(Population 1)
Queensland, Australia ) -

) Not provided Not specified
(Population 2)
Queensland, Australia ) -

Not provided Not specified

(Population 3)

Melon Thrips (Thrips palmi)

Variable resistance to spinetoram has also been observed in populations of Thrips palmi. A
study in China identified populations with high (LC50 = 759.34 mg/L), medium (LC50 = 28.69 to
34.79 mg/L), and low (LC50 = 7.61 to 8.97 mg/L) levels of resistance.[10] Interestingly, the
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study found that resistance levels decreased significantly after five generations without
exposure to the insecticide, suggesting that resistance could be managed by reducing its use.
[10]

Mechanism of Action and Signaling Pathway

Spinetoram acts on a distinct site on the insect's nicotinic acetylcholine receptors (NnAChRS),
which are ligand-gated ion channels crucial for nerve impulse transmission. Unlike
neonicotinoids, which are agonists of the nAChR, spinosyns are allosteric modulators, meaning
they bind to a different site on the receptor to alter its function.[1] This interaction leads to the
prolonged opening of the ion channel, resulting in continuous nerve stimulation, paralysis, and
eventual death of the insect. The Da6 subunit of the nAChR has been identified as a key
component of the spinosyn target site.[1][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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